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Compound of Interest

Compound Name: Zirconium sulfate tetrahydrate

Cat. No.: B1593208 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the chemical properties and associated

hazards of zirconium sulfate tetrahydrate. This document is intended for researchers,

scientists, and drug development professionals who utilize or are considering the use of this

compound in their work. The information is presented to ensure safe handling and informed

application of zirconium sulfate tetrahydrate in a laboratory and industrial setting.

Chemical and Physical Properties
Zirconium sulfate tetrahydrate is a white crystalline solid, an inorganic compound with the

chemical formula Zr(SO₄)₂·4H₂O.[1][2][3] It is known for its solubility in water.[2][3][4][5][6] The

compound is generally stable under normal conditions of use and storage.[7][8][9] Key

quantitative physical and chemical properties are summarized in Table 1.
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Property Value Source

Molecular Formula Zr(SO₄)₂·4H₂O [2][10]

Molecular Weight 355.41 g/mol [10][11][12]

Appearance White crystalline powder/solid [4][7]

Solubility in Water 52.5 g/100 mL [4]

Melting Point 410 °C (decomposes) [9][12]

Density 3.22 g/cm³ [10][12]

Hazards and Safety Information
Zirconium sulfate tetrahydrate is classified as an irritant.[7] It can cause irritation to the skin,

eyes, and respiratory system.[1][7][11] Ingestion may lead to gastrointestinal irritation.[7][11]

The toxicological properties of this substance have not been fully investigated.[7][8]

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following hazard statements for zirconium sulfate tetrahydrate:

H315: Causes skin irritation.[11][12]

H319: Causes serious eye irritation.[11][12]

H335: May cause respiratory irritation.[11][12]

Pictograms:

alt text

Toxicological Data
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Test Result Species Source

LD50 (Oral) 3500 mg/kg Rat [7]

LD50 (Oral) 1235 mg/kg Rat [7]

Experimental Protocols
Detailed experimental methodologies are crucial for the accurate assessment of chemical

properties and hazards. Below are representative protocols based on standardized testing

guidelines for key parameters.

Determination of Acute Oral Toxicity (Representative
Protocol based on OECD Guideline 401)
This protocol outlines the general procedure for determining the acute oral toxicity (LD50) of a

substance like zirconium sulfate tetrahydrate.

Objective: To determine the median lethal dose (LD50) of the test substance after a single oral

administration.

Test Animals: Healthy, young adult rats of a single strain are used. At least 5 animals per dose

group are required.[4]

Procedure:

The test substance is administered orally by gavage in graduated doses to several groups of

animals, with one dose per group.[4]

The animals are observed for mortality and clinical signs of toxicity for at least 14 days.

Body weight is recorded weekly.

All animals (deceased and surviving) undergo a gross necropsy at the end of the observation

period.

The LD50 is calculated using a standard statistical method.
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Determination of Melting Point (Representative Protocol
based on ASTM E324)
This protocol describes a general method for determining the melting point of a chemical

substance using the capillary tube method.[1]

Apparatus: Melting point apparatus, capillary tubes, thermometer.

Procedure:

A small amount of the finely powdered dry sample is packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance begins to melt (initial melting point) and the

temperature at which it becomes completely liquid (final melting point) are recorded to define

the melting range.[1]

Thermal Gravimetric Analysis (TGA) of a Hydrated Salt
(Representative Protocol)
This protocol outlines a general procedure for analyzing the thermal decomposition of a

hydrated salt like zirconium sulfate tetrahydrate to determine its water of hydration.

Apparatus: Thermogravimetric analyzer.

Procedure:

A small, accurately weighed sample of the hydrated salt is placed in the TGA furnace.

The sample is heated at a constant rate under a controlled atmosphere (e.g., nitrogen or air).

The weight of the sample is continuously monitored and recorded as a function of

temperature.
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The resulting TGA curve shows weight loss at specific temperatures, corresponding to the

loss of water molecules. The percentage of water in the hydrate can be calculated from the

weight loss.

Visualized Workflows and Relationships
To better illustrate the processes and logical sequences related to the handling and application

of zirconium sulfate tetrahydrate, the following diagrams are provided in the DOT language

for Graphviz.

Safe Handling Workflow for Corrosive Solids
This workflow outlines the essential steps for safely handling corrosive solids like zirconium
sulfate tetrahydrate in a laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Start: Handling Corrosive Solid

Consult Safety Data Sheet (SDS)

1.

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2.

Ensure Proper Ventilation
(Fume Hood)

3.

Weigh the required amount

4.

Transfer to reaction vessel

5.

Decontaminate work area

6.

Dispose of waste according to
institutional guidelines

7.

End

8.

Click to download full resolution via product page

Safe handling workflow for corrosive solids.
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Preparation of a Sulfated Zirconia Catalyst
This diagram illustrates a simplified workflow for the preparation of a sulfated zirconia catalyst,

a common application of zirconium sulfate.

Catalyst Synthesis

Start: Catalyst Preparation

Impregnate Zirconia (ZrO₂) support
with Zirconium Sulfate solution

Dry the impregnated support

Calcine at high temperature

Sulfated Zirconia Catalyst

Click to download full resolution via product page

Workflow for sulfated zirconia catalyst preparation.

Conclusion
Zirconium sulfate tetrahydrate is a valuable chemical with diverse applications. A thorough

understanding of its chemical properties and hazards, coupled with the implementation of

appropriate safety protocols, is paramount for its responsible use in research and development.
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This guide serves as a foundational resource to promote safe and effective handling and

application of this compound.

Disclaimer: This document is intended for informational purposes only and does not constitute

a replacement for a formal risk assessment or consultation of the official Safety Data Sheet

(SDS) provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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